Cas no 2166845-94-7 (2-4-amino-3-chloro-5-(trifluoromethyl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-4-amino-3-chloro-5-(trifluoromethyl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 2166845-94-7
• MF: C₆H₇ClF₃N₃O
• MW: 229.587490320206
• CID: 6273747
• PubChem ID: 165578403
• Update Time: 2025-06-23

2-4-amino-3-chloro-5-(trifluoromethyl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-amino-3-chloro-5-(trifluoromethyl)-1H-pyrazol-1-ylethan-1-ol
• 2-[4-amino-3-chloro-5-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-ol
• EN300-1582496
• 2166845-94-7

• Inchi： 1S/C6H7ClF3N3O/c7-5-3(11)4(6(8,9)10)13(12-5)1-2-14/h14H,1-2,11H2
• InChI Key： BXAUUZDWGZFQMJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)(F)F)N(CCO)N=1)N

Computed Properties

• Exact Mass: 229.0229740g/mol
• Monoisotopic Mass: 229.0229740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-4-amino-3-chloro-5-(trifluoromethyl)-1H-pyrazol-1-ylethan-1-ol

2-4-Amino-3-Chloro-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylethan-1-Ol: A Comprehensive Overview

2-4-Amino-3-Chloro-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylethan-1-Ol, also known by its CAS number 2166845-94-7, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and agrochemicals. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential biological activities. The structure of this compound is characterized by a pyrazole ring substituted with an amino group at position 4, a chlorine atom at position 3, and a trifluoromethyl group at position 5. Additionally, the compound features a hydroxyl group attached to an ethyl chain at position 1 of the pyrazole ring.

The synthesis of 2-4-Amino-3-Chloro-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylethan-1-Ol involves a series of intricate chemical reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

The biological activity of this compound has been extensively studied in recent years. In vitro studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Furthermore, preclinical trials have shown that this compound exhibits selective toxicity against cancer cells while sparing normal cells, highlighting its potential as an anticancer agent.

In the field of agrochemistry, 2-4-Amino-3-Chloro-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylethan-1-Ol has been investigated for its pesticidal properties. Studies have revealed its ability to inhibit the growth of various plant pathogens, including fungi and bacteria, making it a potential candidate for developing eco-friendly pesticides. The trifluoromethyl group in its structure contributes significantly to its stability and bioavailability, enhancing its effectiveness in agricultural applications.

The pharmacokinetic profile of this compound has also been thoroughly analyzed. Research indicates that it possesses favorable absorption and distribution properties, which are crucial for its therapeutic efficacy. Additionally, its metabolic pathways have been elucidated, providing insights into potential drug-drug interactions and toxicity risks.

Recent breakthroughs in computational chemistry have further enhanced our understanding of the molecular interactions of 2-4-Amino-3-Chloro-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylethan-1-Ol. Advanced molecular modeling techniques have been employed to predict its binding affinity to target proteins and simulate its behavior in biological systems. These computational studies have provided valuable guidance for optimizing the compound's structure for improved efficacy and reduced side effects.

In conclusion, 2-4-Amino-3-Chloro-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylethan-1-Ol is a versatile compound with immense potential in various fields. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in drug discovery and agrochemical development. Continued research into its properties will undoubtedly unlock new applications and contribute to the advancement of science and technology.